molecular formula C18H20N2O6S B8518948 1-formyl-N-(3,4,5-trimethoxyphenyl)-2,3-dihydro-1H-indole-5-sulfonamide

1-formyl-N-(3,4,5-trimethoxyphenyl)-2,3-dihydro-1H-indole-5-sulfonamide

Cat. No.: B8518948
M. Wt: 392.4 g/mol
InChI Key: JETCWVMTMDKTOB-UHFFFAOYSA-N
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Description

1-formyl-N-(3,4,5-trimethoxyphenyl)-2,3-dihydro-1H-indole-5-sulfonamide is a useful research compound. Its molecular formula is C18H20N2O6S and its molecular weight is 392.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H20N2O6S

Molecular Weight

392.4 g/mol

IUPAC Name

1-formyl-N-(3,4,5-trimethoxyphenyl)-2,3-dihydroindole-5-sulfonamide

InChI

InChI=1S/C18H20N2O6S/c1-24-16-9-13(10-17(25-2)18(16)26-3)19-27(22,23)14-4-5-15-12(8-14)6-7-20(15)11-21/h4-5,8-11,19H,6-7H2,1-3H3

InChI Key

JETCWVMTMDKTOB-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC(=C1OC)OC)NS(=O)(=O)C2=CC3=C(C=C2)N(CC3)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A room temperature mixture of Example 1 (153.5 g, 0.625 mol), 3,4,5-trimethoxyaniline (109 g, 0.595 mmol), and sodium bicarbonate (75 g, 0.895 mol) in ethyl acetate (1.1 L) and water (1.05 L) was stirred for 20 hours, treated with methyl tert-butyl ether (1 L), stirred for 1 hour, filtered, washed with water (2×500 mL) and methyl tert-butyl ether (2×300 mL), and dried under vacuum at 50° C. for 20 hours to provide 223.4 g of the desired product (95.7%) as a mixture of rotamers.
Quantity
153.5 g
Type
reactant
Reaction Step One
Quantity
109 g
Type
reactant
Reaction Step One
Quantity
75 g
Type
reactant
Reaction Step One
Quantity
1.1 L
Type
solvent
Reaction Step One
Name
Quantity
1.05 L
Type
solvent
Reaction Step One
Quantity
1 L
Type
reactant
Reaction Step Two
Yield
95.7%

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